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Compound of Interest

Compound Name: Oleyl Ricinoleate

L  Get Quote

Cat. No.: B1628752

Essential Safety and Handling Guide for Oleyl
Ricinoleate

This guide provides immediate, essential safety and logistical information for handling Oleyl
Ricinoleate in a laboratory setting. The following procedures are designed to ensure the safe
handling, use, and disposal of this substance for researchers, scientists, and drug development
professionals.

Physical and Chemical Properties

A summary of the key quantitative data for Oleyl Ricinoleate is presented below for easy

reference.
Property Value
Molecular Formula C36H6803[1][2]

Molecular Weight 548.92 g/mol [1][2]
Appearance Yellow, viscous liquid[3]
Boiling Point 635.1°C at 760 mmHg
Flash Point 180.3°C

Density 0.925 g/cm?3
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Hazard Identification and Personal Protective
Equipment (PPE)
Oleyl Ricinoleate is not classified as a hazardous substance. However, adherence to good

industrial hygiene and safety practices is essential. The following personal protective

equipment is recommended to minimize exposure.

PPE Category Recommended Equipment  Specifications

Use gloves made of butyl
) ) ) rubber or other appropriate
Hand Protection Chemical-resistant gloves ) )
materials to prevent skin

contact.[4]

Wear appropriate protective
Eye Protection Safety glasses or goggles eyeglasses or chemical safety
goggles.[5][6]

Wear a standard laboratory

Skin and Body Protection Laboratory coat coat to prevent contamination
of personal clothing.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedural steps will ensure the safe handling of Oleyl Ricinoleate

during laboratory operations.
e Preparation:
o Ensure the work area is clean and well-ventilated.
o Confirm that an eyewash station and safety shower are readily accessible.

o Don the required personal protective equipment (PPE): chemical-resistant gloves, safety
glasses, and a laboratory coat.
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e Handling:

o

Avoid contact with skin, eyes, and clothing.[6]

[¢]

Do not eat, drink, or smoke in the handling area.[7]

[¢]

Keep the container tightly closed when not in use.[6]

[e]

Use with adequate ventilation.[6]

o

Wash hands thoroughly after handling the substance.[7]
¢ In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also
under the eyelids. Seek medical attention if irritation persists.[5]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing. Get medical attention if irritation develops.[5]

o Inhalation: Move to fresh air. If symptoms occur, get medical attention.[5]

o Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce
vomiting. Seek medical attention if symptoms persist.[3]

Disposal Plan

Proper disposal of Oleyl Ricinoleate and any contaminated materials is crucial to prevent
environmental contamination and ensure laboratory safety.

e \Waste Collection:

o Collect waste Oleyl Ricinoleate and any materials used for spill cleanup (e.g., absorbent
pads) in a designated, labeled, and sealed container.

e Spill Management:

o For small spills, absorb the liquid with an inert material (e.g., sand, earth, vermiculite).[7]
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o Place the absorbed material into a suitable, labeled container for disposal.[7]

o Clean the spill area with soap and water.

» Disposal:

o Dispose of the chemical waste in accordance with all applicable federal, state, and local
regulations. Contact your institution's environmental health and safety (EHS) department
for specific disposal guidelines.

Workflow for Safe Handling of Oleyl Ricinoleate
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1. Preparation

( Prepare clean, well-ventilated work area)

.

( Verify accessible eyewash station and safety shower )

Don appropriate PPE:

- Chemical-resistant gloves
- Safety glasses
- Lab coat

2‘ Handling

 monoene )

Handle Oleyl Ri
A\ 1 \/

( Avoid skin and eye contact ( No eating, drinking, or smoking ) Keep container closed when not in use )
l l 3. Disposal & Spill Management
> ( Wash hands thoroughly after handling ) ( In case of spill, absorb with inert material )

'

>( Collect waste in a labeled, sealed container )

'

( Dispose of waste according to institutional and local regulations )

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Oleyl Ricinoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1628752?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/oleyl-ricinoleate-25-ml/ala-o352063-25ml
https://www.scbt.com/p/oleyl-ricinoleate-36781-75-6
https://www.biosynthetic.com/wp-content/uploads/2022/01/Innoleo-RA-SDS-1.11.2022.pdf
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://www.fishersci.com/store/msds?partNumber=AC419135000&productDescription=RICINOLEIC+ACID+%28PRACT%29%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/82859.pdf
https://datasheets.scbt.com/sc-205489.pdf
https://www.benchchem.com/product/b1628752#personal-protective-equipment-for-handling-oleyl-ricinoleate
https://www.benchchem.com/product/b1628752#personal-protective-equipment-for-handling-oleyl-ricinoleate
https://www.benchchem.com/product/b1628752#personal-protective-equipment-for-handling-oleyl-ricinoleate
https://www.benchchem.com/product/b1628752#personal-protective-equipment-for-handling-oleyl-ricinoleate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1628752?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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